1-(Boc-aminomethyl)-3,3-difluorocyclobutane-carboxylic acid

Specification

• CAS No.: 1363382-41-5
• Molecular Formula: C11H17F2NO4
• Molecular Weight: 265.25 g/mol
• IUPAC Name: 3,3-difluoro-1-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]cyclobutane-1-carboxylic acid
• Standard InChI: InChI=1S/C11H17F2NO4/c1-9(2,3)18-8(17)14-6-10(7(15)16)4-11(12,13)5-10/h4-6H2,1-3H3,(H,14,17)(H,15,16)
• Standard InChI Key: JLNGYRXKVKIZNJ-UHFFFAOYSA-N
• SMILES: CC(C)(C)OC(=O)NCC1(CC(C1)(F)F)C(=O)O
• Canonical SMILES: CC(C)(C)OC(=O)NCC1(CC(C1)(F)F)C(=O)O

Introduction

1-(Boc-aminomethyl)-3,3-difluorocyclobutane-carboxylic acid is a specialized compound belonging to the category of fluorinated amino acids. It features a unique molecular structure characterized by a cyclobutane ring, two fluorine atoms, and a tert-butyloxycarbonyl (Boc) protecting group attached to an aminomethyl moiety. This compound is significant in medicinal chemistry and drug development due to its potential biological activities and enhanced binding affinity attributed to fluorination.

Synthesis and Purification

The synthesis of 1-(Boc-aminomethyl)-3,3-difluorocyclobutane-carboxylic acid typically involves the manipulation of cyclobutane derivatives and fluorinated reagents. The process requires specific conditions such as temperature control and an inert atmosphere to prevent degradation or side reactions. Advanced techniques like high-performance liquid chromatography (HPLC) are employed for purification and analysis of the final product.

Potential Applications

This compound has several potential applications in scientific research, particularly in medicinal chemistry. Fluorinated compounds often exhibit enhanced binding affinity and selectivity due to their unique electronic properties, which can be beneficial in drug development.

Comparison with Related Compounds

1-Amino-3,3-difluorocyclobutane-1-carboxylic acid is a related compound without the Boc protecting group. It has a molecular weight of 151.11 g/mol and is also classified as a fluorinated amino acid.

Compound	Molecular Formula	Molecular Weight (g/mol)	CAS Number
1-(Boc-aminomethyl)-3,3-difluorocyclobutane-carboxylic acid	C11H17F2NO4	265.25	1363382-41-5
1-Amino-3,3-difluorocyclobutane-1-carboxylic acid	C5H7F2NO2	151.11	1225532-86-4

Research Findings and Future Directions

Research on fluorinated compounds like 1-(Boc-aminomethyl)-3,3-difluorocyclobutane-carboxylic acid highlights their potential in therapeutic applications due to enhanced biological activities. Further studies are needed to fully explore their pharmacological properties and potential uses in drug development.